4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide

• IUPAC Name: 4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide
• InChI: InChI=1S/C19H14ClN3OS/c1-12-2-4-13(5-3-12)16-17(23-10-11-25-19(23)21-16)22-18(24)14-6-8-15(20)9-7-14/h2-11H,1H3,(H,22,24)
• InChI Key: PFXRYCUEURAHEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClN3OS
• Molecular Weight: 367.9 g/mol

Description

4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to possess unique biochemical and physiological effects that make it a promising candidate for the development of new drugs. In

Mechanism of Action

The exact mechanism of action of 4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide is not fully understood. However, it is believed to exert its effects by inhibiting specific enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It also inhibits the activity of protein kinase C (PKC), a signaling pathway that is involved in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases. It also inhibits the proliferation and migration of cancer cells, making it a promising candidate for the development of anti-cancer drugs. Furthermore, this compound has been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide in lab experiments is its ability to selectively target specific enzymes and signaling pathways. This makes it a valuable tool for studying the mechanisms underlying various diseases. However, one of the main limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to optimize its synthesis method and improve its solubility in aqueous solutions, which could enhance its potential for use in lab experiments.

Synthesis Methods

The synthesis of 4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide is a complex process that involves several steps. The first step involves the reaction of 4-methylphenyl isothiocyanate with 2-amino-5-chlorobenzamide to form this compound. This reaction is carried out in the presence of a suitable solvent and a catalyst. The product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-chloro-N-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]benzamide has been extensively studied for its potential applications in the field of medicine. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.